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Compound of Interest

(S)-Methyl 3-hydroxy-2-
Compound Name:
methylpropanoate

Cat. No.: B058097

An In-depth Technical Guide to the Physical Properties of (S)-Methyl 3-hydroxy-2-
methylpropanoate

Introduction

(S)-Methyl 3-hydroxy-2-methylpropanoate, also known as (+)-Methyl L-3-
hydroxyisobutyrate, is a chiral ester with significant applications in organic synthesis.[1][2] Its
stereospecific structure makes it a valuable building block for the synthesis of complex,
enantiomerically pure molecules, particularly in the pharmaceutical and agrochemical
industries.[1] This technical guide provides a comprehensive overview of the key physical
properties of (S)-Methyl 3-hydroxy-2-methylpropanoate, detailed experimental
methodologies for their determination, and logical diagrams to illustrate its synthesis and
structure-property relationships.

Chemical Identifiers
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Identifier Value

CAS Number 80657-57-4[1][2]

Molecular Formula CsH1003[1][3]

Molecular Weight 118.13 g/mol [1][3]

IUPAC Name methyl (2S)-3-hydroxy-2-methylpropanoate[3]

(+)-Methyl L-B-hydroxyisobutyrate, (S)-(+)-3-
Synonyms Hydroxy-2-methylpropionic acid methyl ester,
Roche ester (S)[2][3]

InChl Key ATCCIZURPPEVIZ-BYPYZUCNSA-N[2][3]

SMILES COC(=0)--INVALID-LINK--CO[2]

Quantitative Physical Properties

The physical characteristics of (S)-Methyl 3-hydroxy-2-methylpropanoate have been
determined through various analytical methods. The following table summarizes the key
quantitative data found in the literature.

Physical Property Value Conditions

Appearance Colorless to light yellow liquid Ambient

Boiling Point 74 °C[1][2] at 10 mmHg

Density 1.071 g/mL[1][2] at 25 °C

Refractive Index (n D) 1.425[1][2] at 20 °C

Specific Optical Rotation ([a] at 19-20 °C (c=1-4 g/100mL in
D) 267 to 2 Methanol)[1][2]

Flash Point 80 °C (176 °F) Closed cup[?]

N Insoluble in water; Soluble in
Solubility Standard
methanol[4][5]
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Experimental Protocols

While specific experimental reports for the determination of each physical property of (S)-
Methyl 3-hydroxy-2-methylpropanoate are not detailed in the provided search results, the
values are cited from literature ("lit."). The following are detailed descriptions of the standard
methodologies used to determine these key physical properties for a liquid organic compound.

Boiling Point Determination (Reduced Pressure)

The reported boiling point was measured under reduced pressure (vacuum), a common
technique for compounds that may decompose at their atmospheric boiling point.

o Apparatus: A vacuum distillation setup including a round-bottom flask, a Claisen adapter, a
thermometer, a condenser, a receiving flask, and a vacuum pump with a manometer.

e Procedure:

[e]

The liquid sample is placed in the round-bottom flask with boiling chips.
o The apparatus is assembled and sealed to be airtight.

o The vacuum pump is engaged, and the system pressure is lowered to the desired level
(e.g., 10 mmHg) as measured by the manometer.

o The flask is heated gently.

o The temperature is recorded when the liquid boils and a steady stream of condensate is
observed flowing into the receiving flask. This temperature is the boiling point at that

specific pressure.

Density Measurement

The density was likely determined using a pycnometer or a digital density meter at a controlled
temperature.

o Apparatus: A pycnometer (a glass flask with a precise volume), a thermostat-controlled water
bath, and an analytical balance.
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e Procedure:

o

The empty pycnometer is weighed accurately.
o ltis then filled with the sample liquid, ensuring no air bubbles are trapped.

o The filled pycnometer is placed in a water bath at a constant temperature (25 °C) until
thermal equilibrium is reached.

o The pycnometer is removed, dried, and weighed again.
o The weight of the liquid is determined by subtraction.

o Density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Refractive Index Measurement

The refractive index is a measure of how light bends as it passes through the substance and is
a characteristic property.

e Apparatus: An Abbe refractometer with a light source and a constant temperature water
circulator.

e Procedure:

o The refractometer is calibrated using a standard of known refractive index (e.g., distilled
water).

o The temperature of the prisms is set to 20 °C using the water circulator.
o Afew drops of the sample are placed on the surface of the lower prism.
o The prisms are closed, and the light source is positioned.

o The user looks through the eyepiece and adjusts the controls until the dividing line
between the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read directly from the instrument's scale.
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Specific Optical Rotation Measurement

As a chiral molecule, (S)-Methyl 3-hydroxy-2-methylpropanoate rotates plane-polarized light.
This property is measured to confirm its stereochemical identity and purity.

o Apparatus: A polarimeter, a specific wavelength light source (typically a sodium lamp, D-line
at 589 nm), and a polarimeter cell of a known path length.

e Procedure:

o A solution of the compound is prepared at a known concentration (e.g., 1 to 4 g per 100
mL of methanol).[1][2]

o The polarimeter is zeroed using the pure solvent (methanol).

o The polarimeter cell is filled with the prepared solution, ensuring no air bubbles are in the
light path.

o The cell is placed in the polarimeter, and the observed angle of rotation (a) is measured.

o The specific rotation [a] is calculated using the formula: [a] = a/ (I * ¢) where 'I' is the path
length of the cell in decimeters and 'c’ is the concentration of the solution in g/mL.

Visualizations
Synthesis Workflow

(S)-Methyl 3-hydroxy-2-methylpropanoate can be synthesized via the asymmetric catalytic
hydrogenation of methyl 2-(hydroxymethyl)acrylate. This process involves a rhodium-based
chiral catalyst to achieve high enantioselectivity.[6]
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Methyl 2-(hydroxymethyl)acrylate [Rh(COD)L*|BF4 Hydrogen (H2) Solvent
(Substrate) (Chiral Rhodium Catalyst) (Pressurized) (e.g., Dichloromethane)

Asymmetric Catalytic
Hydrogenation

(S)-Methyl 3-hydroxy-2-methylpropanoate
(Final Product)

Figure 1. Synthesis Workflow

Click to download full resolution via product page
Caption: Figure 1. Synthesis Workflow

Structure-Property Relationships

The physical properties of (S)-Methyl 3-hydroxy-2-methylpropanoate are directly influenced
by its molecular structure, which contains both polar and nonpolar components.
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Molecular Structure
(S)-Methyl 3-hydroxy-2-methylpropanoate

Hydroxyl Group (-OH) Ester Group (-COOCH3) ‘ Alkyl Backbone (-CH(CH3)-) ‘ Chiral Center (C2)

enables contributes ‘major contributor enables

Hydrogen Bonding with Water Polarity & Dipole-Dipole Forces Van der Waals Forces Optical Activity
(Limited Water Solubility) (Relatively High Boiling Point) (Contributes to BP) (Rotation of Plane-Polarized Light)

Figure 2. Structure-Property Relationships

Click to download full resolution via product page

Caption: Figure 2. Structure-Property Relationships

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(S)-Methyl 3-hydroxy-2-methylpropanoate physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058097#s-methyl-3-hydroxy-2-methylpropanoate-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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